Cas no 2375259-37-1 (2-Amino-3-(2-methyl-1,2,4-triazol-3-yl)propanoic acid;dihydrochloride)

• Product Name: 2-Amino-3-(2-methyl-1,2,4-triazol-3-yl)propanoic acid;dihydrochloride
• CAS No: 2375259-37-1
• MF: C₆H₁₂Cl₂N₄O₂
• MW: 243.09107875824
• CID: 5458790
• PubChem ID: 145874791
• Update Time: 2025-05-20

2-Amino-3-(2-methyl-1,2,4-triazol-3-yl)propanoic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-propanoic acid, α-amino-1-methyl-, hydrochloride (1:2)
• 2-Amino-3-(2-methyl-1,2,4-triazol-3-yl)propanoic acid;dihydrochloride
• 2375259-37-1
• 2-amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propanoic acid dihydrochloride
• EN300-7443145
• Z3824528863

• Inchi： 1S/C6H10N4O2.2ClH/c1-10-5(8-3-9-10)2-4(7)6(11)12;;/h3-4H,2,7H2,1H3,(H,11,12);2*1H
• InChI Key： IZEZFEMPRFRUOR-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C(CC1=NC=NN1C)N)=O

Computed Properties

• Exact Mass: 242.0337310g/mol
• Monoisotopic Mass: 242.0337310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94Ų

Additional information on 2-Amino-3-(2-methyl-1,2,4-triazol-3-yl)propanoic acid;dihydrochloride

Compound CAS No. 2375259-37-1: A Comprehensive Overview

The compound 2-Amino-3-(2-methyl-1,2,4-triazol-3-yl)propanoic acid; dihydrochloride (CAS No. 2375259-37-1) is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The dihydrochloride salt form of this compound is particularly notable for its stability and solubility characteristics, making it a valuable candidate for various biochemical studies.

Recent studies have highlighted the importance of 1,2,4-triazole derivatives in medicinal chemistry. The presence of the triazole ring in the structure of this compound contributes to its ability to act as a bioisostere, which is crucial for designing drugs with improved pharmacokinetic profiles. Additionally, the amino group and carboxylic acid group present in the molecule provide opportunities for further functionalization, enabling researchers to explore its potential as a building block for more complex structures.

The synthesis of 2-Amino-3-(2-methyl-1,2,4-triazol-3-yl)propanoic acid; dihydrochloride involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for advanced biological assays. The dihydrochloride form is often preferred due to its enhanced solubility in aqueous solutions, which facilitates its use in in vitro and in vivo experiments.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, its ability to modulate enzyme activity makes it a potential candidate for anti-inflammatory and antitumor drug development. Recent findings suggest that the triazole moiety plays a critical role in enhancing the bioavailability of the compound, which is a key factor in determining its efficacy as a drug candidate.

Moreover, the propanoic acid derivative nature of this compound allows it to participate in various biochemical pathways, making it an interesting subject for metabolic studies. Its interaction with cellular receptors has been extensively studied using computational modeling techniques, providing insights into its potential as a lead compound for drug discovery.

From an analytical perspective, the characterization of this compound has been performed using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have confirmed the molecular structure and purity of the compound, ensuring its reliability for further research. The dihydrochloride salt form has also been analyzed for its crystallographic properties, which are essential for understanding its physical behavior under different conditions.

In conclusion, CAS No. 2375259-37-1, or 2-Amino-3-(2-methyl-1,2,4-triazol-3-yl)propanoic acid; dihydrochloride, represents a versatile molecule with significant potential in pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive target for further investigation into its therapeutic applications.